Cas no 1806752-27-1 (3-(Fluoromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-4-acetic acid)

• Product Name: 3-(Fluoromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-4-acetic acid
• CAS No: 1806752-27-1
• MF: C₁₀H₉F₄NO₄
• MW: 283.176377058029
• CID: 4841600
• Update Time: 2025-07-18

3-(Fluoromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Fluoromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-4-acetic acid

• Inchi： 1S/C10H9F4NO4/c1-18-9-6(4-11)5(3-8(16)17)2-7(15-9)19-10(12,13)14/h2H,3-4H2,1H3,(H,16,17)
• InChI Key： QYVWUAIPXYQVBO-UHFFFAOYSA-N
• SMILES： FCC1C(=NC(=CC=1CC(=O)O)OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 312
• XLogP3: 2.3
• Topological Polar Surface Area: 68.6

Additional information on 3-(Fluoromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-4-acetic acid

Comprehensive Overview of 3-(Fluoromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-4-acetic acid (CAS No. 1806752-27-1)

The compound 3-(Fluoromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-4-acetic acid (CAS No. 1806752-27-1) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical applications. Its unique structural features, including the fluoromethyl and trifluoromethoxy groups, contribute to its enhanced bioavailability and metabolic stability, making it a subject of growing interest in drug discovery and crop protection research.

In recent years, the demand for fluorinated compounds like 3-(Fluoromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-4-acetic acid has surged due to their ability to improve the efficacy of active ingredients. Researchers are particularly focused on its role as a building block in the synthesis of novel therapeutics targeting inflammation and metabolic disorders. The compound's pyridine core and acetic acid moiety provide versatile reactivity, enabling its use in coupling reactions and derivatization.

The agrochemical industry has also shown keen interest in this compound, as fluorinated pyridines are known to enhance the activity of herbicides and insecticides. The trifluoromethoxy group in particular is associated with improved lipophilicity, which can enhance the penetration of active ingredients through plant cuticles. This property aligns with the increasing global focus on sustainable agriculture and the development of next-generation crop protection agents.

From a synthetic chemistry perspective, CAS No. 1806752-27-1 presents interesting challenges and opportunities. The presence of multiple functional groups requires careful optimization of reaction conditions to achieve high yields and purity. Recent publications have explored innovative catalytic systems for its preparation, reflecting the broader trend of green chemistry in pharmaceutical manufacturing.

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy (particularly ¹⁹F NMR due to its fluorine content), mass spectrometry, and HPLC purity analysis. These methods are crucial for quality control in both research and potential industrial applications. The growing availability of high-throughput screening technologies has further increased interest in this molecule as a potential lead compound.

In the context of intellectual property, several patents have emerged covering derivatives of 3-(Fluoromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-4-acetic acid, particularly in the areas of kinase inhibition and G-protein-coupled receptor modulation. This reflects the compound's versatility and the pharmaceutical industry's ongoing search for novel chemical entities with improved therapeutic profiles.

The stability profile of this compound under various conditions (pH, temperature, light exposure) has become a key research area, especially considering the increasing regulatory emphasis on drug substance stability in pharmaceutical development. Preliminary studies suggest that proper storage conditions can significantly extend the shelf life of this material, an important consideration for both research and potential commercial applications.

From an environmental perspective, the fate and effects of fluorinated pyridine derivatives like this compound are being carefully studied. While fluorinated compounds generally show greater environmental persistence, their typically low application rates in agricultural uses may mitigate ecological concerns. This balance between efficacy and environmental impact represents a key consideration in modern agrochemical design.

The commercial availability of CAS No. 1806752-27-1 from specialty chemical suppliers has increased in recent years, reflecting growing demand from both academic and industrial researchers. Pricing trends suggest that scale-up of production could make this compound more accessible for broader applications, potentially opening new avenues in medicinal chemistry and materials science.

Looking forward, the unique properties of 3-(Fluoromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-4-acetic acid position it as an important tool in the development of both pharmaceutical and agrochemical products. Its combination of fluorine atoms and heterocyclic structure aligns perfectly with current trends in rational drug design and precision agriculture, ensuring continued research interest in the coming years.